Cas no 2382734-40-7 (oxolan-3-yl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate)

• Product Name: oxolan-3-yl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate
• CAS No: 2382734-40-7
• MF: C₂₇H₃₃NO₅
• MW: 451.554628133774
• CID: 5811041
• PubChem ID: 165754703
• Update Time: 2025-05-26

oxolan-3-yl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate Chemical and Physical Properties

Names and Identifiers

• 2382734-40-7
• oxolan-3-yl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate
• EN300-37101317

• Inchi： 1S/C27H33NO5/c1-18(2)13-19(14-26(29)33-20-11-12-31-16-20)15-28-27(30)32-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,18-20,25H,11-17H2,1-2H3,(H,28,30)/t19-,20?/m0/s1
• InChI Key： DIAFNOUSYBLBAM-XJDOXCRVSA-N
• SMILES： O(C(C[C@@H](CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC(C)C)=O)C1COCC1

Computed Properties

• Exact Mass: 451.23587315g/mol
• Monoisotopic Mass: 451.23587315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 73.9Ų

Additional information on oxolan-3-yl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate

Professional Introduction to Oxolan-3-yl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate (CAS No. 2382734-40-7)

Oxolan-3-yl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate, a compound with the CAS number 2382734-40-7, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure, characterized by its complex functional groups and stereochemical configuration, has garnered considerable attention for its potential applications in drug development and therapeutic interventions.

The compound's name highlights several key structural features that are critical to its chemical behavior and biological activity. The presence of an oxolan ring system suggests a cyclic ether moiety, which is often found in biologically active molecules due to its ability to mimic natural substrates and interact with biological targets. The (3S) configuration indicates a specific stereochemical arrangement at the third carbon atom, which is crucial for the compound's pharmacological properties. Additionally, the side chain featuring an [(9H-fluoren-9-ylmethoxy)carbonyl]amino group introduces a highly lipophilic and electronically rich moiety, enhancing the compound's solubility and binding affinity to biological receptors.

The terminal 5-methylhexanoate group further contributes to the compound's overall physicochemical properties, influencing its metabolic stability and distribution within biological systems. This combination of structural elements makes Oxolan-3-yl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high specificity and efficacy. The structural features of Oxolan-3-yl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate align well with these objectives. The fluorenylmethoxy carbonyl group, in particular, has been extensively studied for its role in enhancing drug delivery systems and improving pharmacokinetic profiles. This moiety is known to enhance lipophilicity while maintaining water solubility, making it an attractive candidate for oral and injectable formulations.

Furthermore, the stereochemical configuration at the third carbon atom has been shown to significantly influence the biological activity of molecules. In this case, the (3S) configuration appears to enhance binding affinity to target receptors while minimizing off-target effects. This is particularly important in drug development, where selectivity is paramount to ensuring therapeutic efficacy and minimizing side effects.

The oxolan ring system also plays a critical role in the compound's biological activity. This motif is commonly found in natural products and has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of this ring system in Oxolan-3-yl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate suggests that it may possess similar therapeutic potential.

Recent studies have begun to explore the potential applications of this compound in various therapeutic areas. One particularly promising area is oncology, where targeted inhibition of specific signaling pathways is crucial for effective cancer treatment. The structural features of Oxolan-3-yl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate make it an attractive candidate for developing novel anticancer agents that can selectively target tumor cells while sparing healthy tissues.

In addition to oncology, this compound has also shown potential in the treatment of neurological disorders. The ability of the fluorenylmethoxy carbonyl group to enhance drug delivery across the blood-brain barrier makes it particularly promising for developing treatments for diseases such as Alzheimer's and Parkinson's. Furthermore, the oxolan ring system has been implicated in modulating neurotransmitter activity, suggesting that this compound may have neuroprotective properties.

The 5-methylhexanoate group at the end of the molecule also contributes to its overall bioavailability and metabolic stability. This side chain has been shown to enhance oral bioavailability by reducing metabolic degradation by enzymes such as cytochrome P450. Additionally, it helps to stabilize the molecule against hydrolysis, extending its half-life in biological systems.

The synthesis of Oxolan-3-yl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to construct the key stereocenters and functional groups with high precision.

The synthesis typically involves multiple steps, starting with the preparation of key intermediates such as fluorenylmethanol derivatives and protected amino acids. These intermediates are then coupled using reductive amination or other coupling strategies to form the core structure of the molecule. Finally, functional group modifications are performed to introduce the oxolan ring system and methyl hexanoate side chain.

In conclusion, Oxolan-3-y} (3S)-{-}{[(9H-fluorenylmethoxy)carbonyl]amino}methyl-5-methylhexanoate, with CAS number <23827^>73>4>40>7>, represents a significant advancement in medicinal chemistry with its complex structural features and promising therapeutic applications. The combination of an oxolan ring system, specific stereochemical configuration at the third carbon atom, fluorenylmethoxy carbonyl group, and methyl hexanoate side chain makes this compound a versatile tool for drug development across multiple therapeutic areas.